![molecular formula C12H19ClN2 B6241020 (2-aminoethyl)[(3-chlorophenyl)methyl]propylamine CAS No. 1181583-66-3](/img/no-structure.png)
(2-aminoethyl)[(3-chlorophenyl)methyl]propylamine
Overview
Description
2-Aminoethyl)[(3-chlorophenyl)methyl]propylamine, or 2-AEP, is a synthetic chemical compound that is widely used in scientific research. It is used in a variety of applications, including biochemical studies, drug development, and laboratory experiments. 2-AEP has a wide range of potential applications due to its unique properties, such as its high solubility, low toxicity, and strong chemical stability. In
Scientific Research Applications
2-AEP has a wide range of potential applications in scientific research. It has been used in studies of the mechanism of action of various drugs, as well as in studies of the biochemical and physiological effects of drugs. Additionally, 2-AEP has been used in laboratory experiments to study the pharmacological effects of various compounds. It has also been used in the development of new drugs, as it can be used to test the safety and efficacy of potential drugs.
Mechanism of Action
2-AEP has been found to interact with various receptors in the body, including the GABA-A receptor, the NMDA receptor, and the serotonin receptor. The exact mechanism of action of 2-AEP is not yet fully understood, however, it is thought to act as an agonist at the GABA-A receptor, which is responsible for regulating neuronal excitability. It is also thought to act as an antagonist at the NMDA receptor, which is responsible for regulating learning and memory. Additionally, 2-AEP has been found to act as an agonist at the serotonin receptor, which is responsible for regulating mood and behavior.
Biochemical and Physiological Effects
2-AEP has been found to have a variety of biochemical and physiological effects. It has been found to modulate the activity of the GABA-A receptor, which can lead to sedation and anxiolytic effects. Additionally, 2-AEP has been found to inhibit the activity of the NMDA receptor, which can lead to anticonvulsant effects. Furthermore, 2-AEP has been found to modulate the activity of the serotonin receptor, which can lead to antidepressant effects.
Advantages and Limitations for Lab Experiments
2-AEP has several advantages for use in laboratory experiments. It is highly soluble in water, which makes it easy to use in a variety of laboratory settings. Additionally, it is relatively non-toxic, which makes it safe to use in experiments. Furthermore, 2-AEP is highly chemically stable, which makes it ideal for use in long-term experiments. However, 2-AEP also has some limitations. It is not able to cross the blood-brain barrier, which limits its use in studies of the central nervous system. Additionally, it is not able to bind to certain receptors, which limits its use in studies of certain biochemical pathways.
Future Directions
There are a number of potential future directions for the use of 2-AEP in scientific research. It could be used to further study the mechanism of action of various drugs, as well as to develop more effective drugs. Additionally, 2-AEP could be used to study the biochemical and physiological effects of drugs, as well as to develop new drugs that target specific receptors. It could also be used to study the effects of various compounds on the central nervous system, as well as to develop new compounds that can cross the blood-brain barrier. Finally, 2-AEP could be used to study the effects of various drugs on the immune system, as well as to develop new drugs that target the immune system.
Synthesis Methods
2-AEP can be synthesized through a variety of methods, depending on the desired outcome. One common method of synthesis is the reaction of 2-aminoethanol and 3-chlorophenylmethyl bromide in the presence of anhydrous potassium carbonate. This reaction produces a product with a yield of up to 97%. Other methods of synthesis include the reaction of 2-aminoethanol and 3-chlorophenylmethyl chloride, as well as the reaction of 2-aminoethanol and 3-chlorophenylmethyl iodide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-aminoethyl)[(3-chlorophenyl)methyl]propylamine involves the reaction of 3-chlorobenzyl chloride with 2-aminopropylamine in the presence of a base to form the intermediate (3-chlorophenyl)methylpropylamine. This intermediate is then reacted with ethylene oxide to form the final product.", "Starting Materials": [ "3-chlorobenzyl chloride", "2-aminopropylamine", "base", "ethylene oxide" ], "Reaction": [ "Step 1: 3-chlorobenzyl chloride is added to a solution of 2-aminopropylamine in the presence of a base such as sodium hydroxide or potassium carbonate.", "Step 2: The reaction mixture is stirred at room temperature for several hours until the intermediate (3-chlorophenyl)methylpropylamine is formed.", "Step 3: Ethylene oxide is added to the reaction mixture and the mixture is heated under reflux for several hours.", "Step 4: The reaction mixture is cooled and the product is extracted with a suitable solvent such as diethyl ether or chloroform.", "Step 5: The product is purified by recrystallization or column chromatography to obtain the final product, (2-aminoethyl)[(3-chlorophenyl)methyl]propylamine." ] } | |
CAS RN |
1181583-66-3 |
Product Name |
(2-aminoethyl)[(3-chlorophenyl)methyl]propylamine |
Molecular Formula |
C12H19ClN2 |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
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